Cas no 1706428-97-8 (2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole)

• Product Name: 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole
• CAS No: 1706428-97-8
• MF: C₈H₁₂N₂S₂
• MW: 200.324278831482
• MDL: MFCD29034804
• CID: 5181257
• PubChem ID: 86262216
• Update Time: 2026-03-05

2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Azetidin-3-ylmethylsulfanyl)-4-methyl-1,3-thiazole
• 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole

• MDL： MFCD29034804
• Inchi： 1S/C8H12N2S2/c1-6-4-11-8(10-6)12-5-7-2-9-3-7/h4,7,9H,2-3,5H2,1H3
• InChI Key： GCSNTZGURFBOHQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1SCC1CNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole

Comprehensive Overview of 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole (CAS No. 1706428-97-8)

The compound 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole (CAS No. 1706428-97-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its molecular framework combines a thiazole ring with an azetidine moiety, making it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged in the development of novel therapeutics targeting a range of physiological pathways.

One of the key features of 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole is its sulfur-containing functional group, which plays a critical role in its chemical reactivity and biological activity. The presence of the thiazole ring, a five-membered heterocycle containing nitrogen and sulfur, is often associated with antimicrobial, anti-inflammatory, and anticancer properties. This has led to a surge in studies exploring its potential as a pharmacophore in drug design. Additionally, the azetidine ring, a four-membered nitrogen heterocycle, is known for its conformational rigidity, which can enhance binding affinity to biological targets.

In recent years, the scientific community has shown growing interest in small-molecule modulators of protein-protein interactions (PPIs), and 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole has emerged as a potential player in this arena. Its unique structure allows it to interact with hydrophobic pockets on protein surfaces, making it a valuable tool for probing drug-target interactions. This aligns with the current trend in precision medicine, where researchers seek compounds that can selectively modulate specific biological pathways with minimal off-target effects.

The synthesis of 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole typically involves multi-step organic reactions, including nucleophilic substitution and cyclization strategies. Chemists often employ protecting group techniques to ensure the selective functionalization of the azetidine ring, which can be challenging due to its strain and reactivity. Advances in green chemistry have also influenced its production, with researchers exploring catalytic methods to improve yield and reduce waste.

From a drug discovery perspective, the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties are under active investigation. Early studies suggest that its lipophilicity and molecular weight fall within the desirable range for oral bioavailability, a critical factor in pharmaceutical development. Moreover, its potential to cross the blood-brain barrier has sparked interest in neurological applications, particularly in the context of neurodegenerative diseases like Alzheimer's and Parkinson's.

In the realm of chemical biology, 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole is being explored as a probe molecule to study enzyme mechanisms and cellular signaling pathways. Its ability to form reversible covalent bonds with certain amino acid residues makes it a valuable asset for target identification and validation. This is particularly relevant in the era of omics technologies, where high-throughput screening and computational modeling are revolutionizing drug discovery.

Another area of interest is the compound's potential role in immunomodulation. Recent studies have highlighted the importance of small-molecule immunotherapeutics in treating autoimmune diseases and cancer. The thiazole core of 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole has been shown to interact with immune checkpoint proteins, suggesting its utility in next-generation immune-oncology therapies. This aligns with the growing demand for personalized cancer treatments that harness the body's immune system.

As the pharmaceutical industry continues to embrace fragment-based drug design, compounds like 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole are gaining traction as starting points for lead optimization. Its modular structure allows for facile derivatization, enabling medicinal chemists to fine-tune its properties for specific applications. This approach is particularly valuable in addressing drug resistance, a major challenge in modern therapeutics.

In conclusion, 2-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-1,3-thiazole (CAS No. 1706428-97-8) represents a versatile and promising compound with broad applicability in drug discovery and chemical biology. Its unique structural features, combined with its potential bioactivity, make it a subject of ongoing research across multiple disciplines. As scientific understanding of its mechanisms deepens, it is likely to play an increasingly important role in the development of innovative therapeutics and research tools.